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Compound of Interest

Compound Name: Morfamquat

Cat. No.: B1218459

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morfamquat is a quaternary ammonium herbicide belonging to the bipyridylium class of
compounds. Historically used for the control of broad-leaved weeds, its mode of action involves
the disruption of photosynthesis, leading to rapid cell death. This technical guide provides an
in-depth overview of Morfamquat's chemical identifiers, its mechanism of action as a
Photosystem I inhibitor, and detailed experimental protocols for its synthesis and toxicological
evaluation. All quantitative data is summarized in structured tables, and key biological
pathways and experimental workflows are visualized using Graphviz diagrams.

Chemical Identifiers

Morfamquat and its common salt, Morfamquat dichloride, are characterized by several key
chemical identifiers. These are crucial for accurate identification and regulatory purposes.
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Identifier Morfamquat Morfamquat Dichloride

CAS Number 7411-47-4[1][2] 4636-83-3[3][4][5]
1,1'-bis[2-(3,5- 1,1'-bis[2-(3,5-

IUPAC Name dimethylmorpholin-4-yl)-2- dimethylmorpholin-4-yl)-2-

oxoethyl]-[4,4'-bipyridine]-1,1'-
diium[1]

oxoethyl]-[4,4'-bipyridine]-1,1'-
diium dichloride[5][6]

Molecular Formula

C26H36N40424[2][7]

C26H36CI2N404[3][4]

CC1COCC(C)N1C(=0)C[n+]2¢

CI[C@H]1COCC(C)N1C(=0)C
[n+]2ccc(cc2)-c3cc--INVALID-

SMILES cc(cc2)-c3cc--INVALID-LINK-- LINK
CC(=0O)N4c(cycocce4aci2)n
CC(=0O)N4c(cycocce4c.[Cl-]
INChI=1S/C26H36N404/c1- INChI=1S/C26H36N404.2CIH/
19-15-33-16- €1-19-15-33-16-
20(2)29(19)25(31)13-27-9-5- 20(2)29(19)25(31)13-27-9-5-
InChl 23(6-10-27)24-7-11-28(12-8- 23(6-10-27)24-7-11-28(12-8-
24)14-26(32)30-21(3)17-34- 24)14-26(32)30-21(3)17-34-
18-22(30)4/h5-12,19-22H,13- 18-22(30)4;;/h5-12,19-22H,13-
18H2,1-4H3/g+2[1][2][7] 18H2,1-4H3;2*1H/q+2;;/p-2[5]
inChiK UBAQQOLXBOKEHR- LVPGGWVHPIAEMC-
n e
Y UHFFFAOYSA-N[1][2][7] UHFFFAOYSA-L[5][6]
PubChem CID 107851[2][8] 107850([3][4]

Mechanism of Action: Photosystem | Inhibition

Morfamquat exerts its herbicidal effect by interfering with the electron transport chain in

Photosystem | (PSI) of plants. This process ultimately leads to the generation of highly reactive

oxygen species (ROS), which cause rapid cellular damage and plant death.

The key steps in the mechanism of action are:

» Uptake and Translocation: Morfamquat is absorbed by the foliage of the plant.
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Electron Diversion: Within the chloroplasts, the positively charged Morfamquat dication
accepts electrons from the early electron acceptors of Photosystem I, likely ferredoxin.

ROS Generation: The reduced Morfamquat radical then rapidly reacts with molecular
oxygen to produce a superoxide radical (Oz27). This process regenerates the Morfamquat
dication, allowing it to continuously cycle and generate superoxide.

Oxidative Stress: The accumulation of superoxide and other subsequently formed ROS,
such as hydrogen peroxide (H202) and hydroxyl radicals (*OH), overwhelms the plant's
antioxidant defense systems.

Cellular Damage: These ROS indiscriminately attack cellular components, leading to lipid
peroxidation of cell membranes, protein denaturation, and DNA damage, ultimately resulting
in loss of membrane integrity and cell death.
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Photosystem I (PSI)
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Starting Materials

4,4'-Bipyridine 2-chloro-1-(3,5-dimethylmorpholino)ethan-1-one

Quaternization Reaction
(Acetonitrile, Reflux)

Cooling and Precipitation

:

Filtration and Washing

:

Recrystallization

:

Drying

Morfamquat Dichloride (Final Product)
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Animal Acclimatization
(= 5 days)

'

Overnight Fasting

'

Oral Gavage Dosing
(Single Dose)

'

Clinical Observations
(14 days)

'

Gross Necropsy

Data Analysis
(LDso Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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